Cas no 66640-87-7 (5-Hydroxy Tryptophol-d4)

5-Hydroxy Tryptophol-d4 structure
5-Hydroxy Tryptophol-d4 structure
Product Name:5-Hydroxy Tryptophol-d4
CAS No:66640-87-7
MF:C10H11NO2
MW:181.224489450455
CID:1062864
PubChem ID:71749399
Update Time:2025-04-20

5-Hydroxy Tryptophol-d4 Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy Tryptophol-d4
    • 3-(1,1,2,2-tetradeuterio-2-hydroxyethyl)-1H-indol-5-ol
    • 3-[2-Hydroxy(~2~H_4_)ethyl]-1H-indol-5-ol
    • MS-22966
    • DTXSID40857853
    • 3-[2-hydroxy(1,1,2,2-?H?)ethyl]-1H-indol-5-ol
    • 66640-87-7
    • 5-Hydroxytryptophol-d4
    • HY-W041019S
    • F91043
    • CS-0203458
    • 5-Hydroxytryptophol-alpha,alpha,beta,beta-d4
    • Inchi: 1S/C10H11NO2/c12-4-3-7-6-11-10-2-1-8(13)5-9(7)10/h1-2,5-6,11-13H,3-4H2/i3D2,4D2
    • InChI Key: KQROHCSYOGBQGJ-KHORGVISSA-N
    • SMILES: OC([2H])([2H])C([2H])([2H])C1=CNC2C=CC(=CC1=2)O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 181.104085577g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 56.25000
  • LogP: 1.40830

5-Hydroxy Tryptophol-d4 Pricemore >>

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